Cas no 1781842-07-6 (2-methyl-2-(1,3-oxazol-5-yl)propanoic acid)

• Product Name: 2-methyl-2-(1,3-oxazol-5-yl)propanoic acid
• CAS No: 1781842-07-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6350173
• PubChem ID: 82416426
• Update Time: 2026-03-11

2-methyl-2-(1,3-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,3-oxazol-5-yl)propanoic acid
• 1781842-07-6
• 2-METHYL-2-(OXAZOL-5-YL)PROPANOIC ACID
• EN300-1777258
• AT18700

• Inchi： 1S/C7H9NO3/c1-7(2,6(9)10)5-3-8-4-11-5/h3-4H,1-2H3,(H,9,10)
• InChI Key： XCMJPNYKKFSZCL-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-methyl-2-(1,3-oxazol-5-yl)propanoic acid

Professional Introduction to 2-methyl-2-(1,3-oxazol-5-yl)propanoic acid (CAS No. 1781842-07-6)

2-methyl-2-(1,3-oxazol-5-yl)propanoic acid, identified by its CAS number 1781842-07-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazoline derivatives, which have garnered considerable attention due to their versatile applications in drug development and material science. The structural motif of this molecule, featuring a 1,3-oxazol ring fused with a propanoic acid backbone, imparts unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry.

The< strong>1,3-oxazol ring is a heterocyclic structure composed of three carbon atoms and one oxygen atom, known for its stability and reactivity. This moiety is particularly interesting because it can participate in various chemical transformations, including nucleophilic substitution, metal coordination, and cyclization reactions. The presence of the< strong>methyl group at the alpha position of the propanoic acid moiety enhances the compound's reactivity and makes it a suitable candidate for further functionalization.

In recent years, there has been growing interest in oxazoline derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. The< strong>1,3-oxazol ring has been incorporated into various drug candidates targeting different therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that oxazoline-based compounds can exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The synthesis of< strong>2-methyl-2-(1,3-oxazol-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the< strong>1,3-oxazol ring via cycloaddition reactions followed by functionalization of the propanoic acid backbone. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity of the final product.

The pharmacological potential of< strong>2-methyl-2-(1,3-oxazol-5-yl)propanoic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and proteases. Preliminary results suggest that this compound may exhibit inhibitory activity against certain disease-related enzymes, making it a promising lead for further development. Additionally, its structural features allow for modifications that could enhance its pharmacokinetic properties and reduce potential side effects.

The compound's< strong>methyl group at the alpha position plays a crucial role in determining its overall reactivity and biological activity. This group can influence electronic distributions across the molecule, affecting its binding affinity to biological targets. Furthermore, the< strong>methyl group provides a handle for further derivatization through strategies such as esterification or alkylation, expanding its utility in drug discovery programs.

In conclusion,< strong>2-methyl-2-(1,3-oxazol-5-yl)propanoic acid (CAS No. 1781842-07-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or intermediate in synthetic pathways targeting various therapeutic areas. As research continues to uncover new applications for oxazoline derivatives,< strong>this compound is likely to play an important role in the advancement of medicinal chemistry.